Cas no 2167474-27-1 (4-(2-methylpiperidin-3-yl)benzoic acid)

• Product Name: 4-(2-methylpiperidin-3-yl)benzoic acid
• CAS No: 2167474-27-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6167606
• PubChem ID: 165501960
• Update Time: 2025-10-19

4-(2-methylpiperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpiperidin-3-yl)benzoic acid
• 2167474-27-1
• EN300-1476842

• Inchi： 1S/C13H17NO2/c1-9-12(3-2-8-14-9)10-4-6-11(7-5-10)13(15)16/h4-7,9,12,14H,2-3,8H2,1H3,(H,15,16)
• InChI Key： ZWNLWZVIQUWBKZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CCCNC1C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2-methylpiperidin-3-yl)benzoic acid

Comprehensive Overview of 4-(2-methylpiperidin-3-yl)benzoic acid (CAS No. 2167474-27-1): Structure, Applications, and Research Insights

4-(2-methylpiperidin-3-yl)benzoic acid (CAS 2167474-27-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoic acid derivative features a 2-methylpiperidine moiety, which contributes to its potential bioactivity and versatility in drug discovery. The compound's molecular formula, C₁₃H₁₇NO₂, and its piperidine-benzoic acid hybrid structure make it a valuable intermediate for synthesizing novel therapeutic agents.

Recent studies highlight the growing interest in piperidine-containing compounds due to their prevalence in FDA-approved drugs. Researchers are actively investigating 4-(2-methylpiperidin-3-yl)benzoic acid for its potential as a central nervous system (CNS) targeting scaffold, aligning with current trends in neurodegenerative disease research. The compound's lipophilic properties and hydrogen-bonding capacity make it particularly relevant for blood-brain barrier penetration studies—a hot topic in 2024's drug development landscape.

The synthesis of CAS 2167474-27-1 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective reduction techniques. Advanced purification methods like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization often combines NMR spectroscopy (particularly ¹H and ¹³C) with mass spectrometry for structural confirmation—critical information frequently searched by synthetic chemists.

In material science, the benzoic acid-piperidine conjugate structure demonstrates interesting crystal packing behaviors, with potential applications in molecular recognition systems. This aligns with increasing Google searches for "smart materials 2024" and "organic crystal engineering." The compound's thermal stability (decomposition point >200°C) makes it suitable for various high-temperature applications in specialty chemicals.

From a drug discovery perspective, 4-(2-methylpiperidin-3-yl)benzoic acid serves as a key building block for protein kinase inhibitors and GPCR modulators—two of the most searched drug target classes in recent PubMed queries. Its chiral center at the piperidine ring enables exploration of enantioselective biological effects, particularly relevant to current precision medicine initiatives. Researchers are particularly interested in its potential metabolite behavior, as evidenced by growing literature on phase I/II metabolism studies.

The commercial availability of CAS 2167474-27-1 through specialty chemical suppliers has increased significantly since 2023, reflecting rising demand. Current pricing trends (Q2 2024) show stability for research quantities (5g-100g), with bulk pricing available for GMP-grade material—information frequently requested in supplier inquiries. Proper storage recommendations (-20°C under nitrogen) and handling precautions (use of glove boxes for air-sensitive operations) represent common technical questions addressed in recent forum discussions.

Emerging applications in PET tracer development have brought new attention to this compound, particularly for neuroimaging probes. The 2-methylpiperidine group offers potential for radiosynthesis modifications, connecting to trending searches about "Alzheimer's diagnostic tools 2024." Additionally, computational chemistry studies utilizing molecular docking simulations with this scaffold appear in increasing frequency—a reflection of the growing AI-driven drug discovery movement.

Environmental and regulatory aspects of 4-(2-methylpiperidin-3-yl)benzoic acid remain favorable, with no current REACH restrictions or EPA concerns reported—a key consideration for industrial researchers. The compound's biodegradation profile shows moderate persistence in aquatic systems, making proper laboratory waste disposal procedures essential, as highlighted in recent green chemistry initiatives.

Future research directions likely include exploration of structure-activity relationships (SAR) for various biological targets and development of continuous flow synthesis methods—both trending topics in organic chemistry publications. The compound's scalability potential and derivative diversity position it as a promising candidate for combinatorial chemistry libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration.